Cas no 857283-91-1 (3-(morpholinomethyl)benzonitrile)

• Product Name: 3-(morpholinomethyl)benzonitrile
• CAS No: 857283-91-1
• Molecular Formula: C₁₂H₁₄N₂O
• Molecular Weight: 202.252362728119
• MDL: MFCD08060511
• CID: 719896
• PubChem ID: 7164605

3-(morpholinomethyl)benzonitrile Properties

Names and Identifiers

• Benzonitrile,3-(4-morpholinylmethyl)-
• 3-(Morpholin-4-ylmethyl)benzonitrile
• 3-(Morpholin-4-ylmethyl)benzonitrile 97%
• Benzonitrile, 3-(4-morpholinylmethyl)-
• 3-(morpholinomethyl)benzonitrile
• EN300-1196759
• 3-[(morpholin-4-yl)methyl]benzonitrile
• 857283-91-1
• SCHEMBL13834647
• MFCD08060511
• AKOS000176302
• Z46180075
• CS-0305472
• DTXSID10428195
• DB-010188
• AS-8090
• J-510907

• MDL： MFCD08060511
• InChIKey： GSVNKQLSALKJHW-UHFFFAOYSA-N
• Inchi： 1S/C12H14N2O/c13-9-11-2-1-3-12(8-11)10-14-4-6-15-7-5-14/h1-3,8H,4-7,10H2
• SMILES： C(#N)C1=CC=CC(CN2CCOCC2)=C1

Computed Properties

• Exact Mass: 202.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.110613074g/mol
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• LogP: 1.32838
• PSA: 36.26000
• Refractive Index: 1.573
• Boiling Point: 323.2°C at 760 mmHg
• Flash Point: 149.3°C
• pka: 6.04±0.10(Predicted)
• Density: 1.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines